Cas no 1207048-10-9 (4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine)

• Product Name: 4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine
• CAS No: 1207048-10-9
• MF: C₁₅H₁₅N₃S
• MW: 269.364701509476
• CID: 6205905
• PubChem ID: 45497512
• Update Time: 2025-10-29

4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine
• AKOS024627702
• 1207048-10-9
• 4,7-dimethyl-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine
• 4,7-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine
• F2146-0377
• 4,7-dimethyl-N-(pyridin-3-ylmethyl)benzo[d]thiazol-2-amine

• Inchi： 1S/C15H15N3S/c1-10-5-6-11(2)14-13(10)18-15(19-14)17-9-12-4-3-7-16-8-12/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key： JGFUYSOXLCYFNV-UHFFFAOYSA-N
• SMILES： S1C(NCC2C=NC=CC=2)=NC2C(C)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 269.09866866g/mol
• Monoisotopic Mass: 269.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66Ų

Additional information on 4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine

Introduction to 4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine (CAS No: 1207048-10-9)

4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1207048-10-9, belongs to the benzothiazole class of heterocyclic aromatic compounds. Benzothiazoles are known for their diverse biological activities and have been extensively studied for their potential applications in drug development. The structural features of this molecule, including its dimethyl substitution at the 4 and 7 positions of the benzothiazole ring and the presence of a pyridin-3-ylmethyl side chain, contribute to its unique chemical properties and biological interactions.

The 1,3-benzothiazol-2-amine core structure of this compound is particularly noteworthy due to its ability to interact with various biological targets. The amine group at the 2-position serves as a key pharmacophore, enabling the compound to engage with proteins and enzymes in biological systems. This interaction is crucial for modulating biological pathways and has implications for therapeutic applications. The 4,7-dimethyl substituents enhance the stability of the benzothiazole ring and influence its electronic properties, which can affect its binding affinity and specificity to biological targets.

The pyridin-3-ylmethyl moiety attached to the nitrogen atom of the benzothiazole ring adds another layer of complexity to the compound's structure. Pyridine derivatives are well-known for their ability to form hydrogen bonds and coordinate with metal ions, which can be exploited for designing drugs with enhanced binding properties. This feature makes 4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the dimethyl groups at the 4 and 7 positions play a critical role in determining the compound's binding affinity to certain enzymes. These insights have been instrumental in designing derivatives with improved pharmacological properties. Additionally, the pyridin-3-ylmethyl side chain has been found to enhance solubility and bioavailability, making it an attractive feature for drug development.

In vitro studies have demonstrated that 4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine exhibits potential activity against various biological targets. For instance, research has indicated that this compound may inhibit certain kinases involved in cancer progression. The ability of the benzothiazole core to modulate enzyme activity has been a focus of numerous studies aimed at developing novel anticancer agents. The unique structural features of this compound make it a valuable scaffold for further medicinal chemistry investigations.

The synthesis of 4,7-dimethyl-N-(pyridin-3-yl)methyl-1,3-benzothiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzothiazole ring efficiently. The introduction of the dimethyl groups and the pyridin-3-ylmethyl side chain are critical steps that require precise control over reaction conditions.

Current research is exploring novel derivatives of this compound to enhance its therapeutic potential. By modifying specific functional groups or introducing new substituents, scientists aim to improve its efficacy and reduce potential side effects. The benzothiazole scaffold offers a versatile platform for such modifications, allowing for tailored compounds with optimized pharmacological profiles.

The pharmacokinetic properties of 4,7-dimethyl-N-(pyridin-3-y m) methyl -1 , 3 -benzothiazol -2 -amine are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing it into a viable drug candidate. Preclinical studies are being conducted to assess its bioavailability and metabolic stability under different conditions.

The potential applications of this compound extend beyond oncology. Research suggests that it may also have antimicrobial and anti-inflammatory properties. The ability of benzothiazole derivatives to interact with bacterial enzymes has been explored as a strategy for developing new antibiotics. Additionally, their anti-inflammatory effects make them candidates for treating chronic inflammatory diseases.

The development of new drugs is often a lengthy and complex process that requires extensive testing in preclinical models before human trials can begin. However,4 , 7 -dimeth yl -N -( py ridi n -3 -y lm eth y l ) -1 , 3 -benz othia z ol -2 -ami ne represents an exciting opportunity due to its promising biological activities and well-defined chemical structure . Further research will be needed to fully elucidate its therapeutic potential and optimize its pharmacological properties . p > < p > In conclusion,4 , 7 -dim eth yl -N -( py ridi n -3 -y lm eth y l ) -1 , 3 -benz othia z ol -2 -ami ne( CAS No : 1207048 -10 -9 ) is a structurally interesting compoun d wi th potent i al appl icat ions i n pharma ceutical s ci ence . Its unique bi ological acti vi ties , combi ned wi th advanci ng synt hesi s tech ni ques an d molecul ar modeli ng meth ods , make i t a promi si ng candi date f or furthe r stu dies . As rese arch cont i nues , thi s compoun d holds grea t promise f or deve lop i ng nove l dr ugs t o add res s var ious medica l condit ions . p >